![molecular formula C17H26N4O2S B4066702 4-({isobutyl[(1-methyl-1H-pyrazol-4-yl)methyl]amino}methyl)-N-methylbenzenesulfonamide](/img/structure/B4066702.png)
4-({isobutyl[(1-methyl-1H-pyrazol-4-yl)methyl]amino}methyl)-N-methylbenzenesulfonamide
Overview
Description
4-({isobutyl[(1-methyl-1H-pyrazol-4-yl)methyl]amino}methyl)-N-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C17H26N4O2S and its molecular weight is 350.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 350.17764726 g/mol and the complexity rating of the compound is 470. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Polymer Synthesis
A novel synthetic approach to poly(p-benzenesulfonamide) involved the self-polycondensation of active p-aminobenzenesulfonic acid derivatives under mild conditions. This method offers a pathway for creating poly(p-benzenesulfonamide) with high reduced viscosity, demonstrating the potential of sulfonamide derivatives in polymer chemistry Saegusa et al., 1987.
Medicinal Chemistry
In medicinal chemistry, the synthesis of 3(5)-(trifluoromethyl)pyrazolylbenzenesulfonamides showcased their effects on pathological pain models in mice. These compounds presented anti-hyperalgesic and anti-edematogenic actions without causing locomotive disorders, highlighting the therapeutic potential of sulfonamide derivatives Lobo et al., 2015.
Photochemical Studies
The photochemical decomposition of sulfamethoxazole, a sulfonamide derivative, in acidic aqueous solution revealed the formation of multiple photoproducts, including 4-amino-N-(5-methyl-2-oxazolyl)benzenesulfonamide. This study provides insights into the photostability and degradation pathways of sulfonamides Zhou & Moore, 1994.
Enzyme Inhibition
A study on unprotected primary sulfonamide groups facilitated ring-forming cascades en route to polycyclic [1,4]oxazepine-based carbonic anhydrase inhibitors. This research indicates the role of sulfonamide functionality in medicinal chemistry, especially in designing enzyme inhibitors Sapegin et al., 2018.
Antitumor Activity
The synthesis of novel pyrazole and thienopyrimidine derivatives starting from a thiosemicarbazide derivative of isothiocyanatosulfonamide led to compounds with remarkable antitumor activity against MCF7 (breast) human cells. This highlights the potential of sulfonamide derivatives in developing new anticancer drugs Aly, 2009.
properties
IUPAC Name |
N-methyl-4-[[2-methylpropyl-[(1-methylpyrazol-4-yl)methyl]amino]methyl]benzenesulfonamide | |
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InChI |
InChI=1S/C17H26N4O2S/c1-14(2)10-21(13-16-9-19-20(4)11-16)12-15-5-7-17(8-6-15)24(22,23)18-3/h5-9,11,14,18H,10,12-13H2,1-4H3 | |
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InChI Key |
NANVAZLFIJGWRL-UHFFFAOYSA-N | |
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Canonical SMILES |
CC(C)CN(CC1=CC=C(C=C1)S(=O)(=O)NC)CC2=CN(N=C2)C | |
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Molecular Formula |
C17H26N4O2S | |
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Molecular Weight |
350.5 g/mol | |
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